Cas no 5725-91-7 (7-Ethoxyresorufin)

• Product Name: 7-Ethoxyresorufin
• CAS No: 5725-91-7
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• MDL: MFCD00037661
• CID: 367765
• PubChem ID: 24894527
• Update Time: 2025-11-06

7-Ethoxyresorufin Chemical and Physical Properties

Names and Identifiers

• 3H-Phenoxazin-3-one,7-ethoxy-
• Resorufin ethyl ether
• 7-Ethoxy Resorufin
• 7-ethoxyphenoxazin-3-one
• 7-Ethoxy-3H-phenoxazin-3-one
• Ethoxyresorufin
• O7-Ethylresorufin
• 7-Ethoxyresorufin

• MDL： MFCD00037661
• Inchi： 1S/C14H11NO3/c1-2-17-10-4-6-12-14(8-10)18-13-7-9(16)3-5-11(13)15-12/h3-8H,2H2,1H3
• InChI Key： CRCWUBLTFGOMDD-UHFFFAOYSA-N
• SMILES： O1C2=CC(C=CC2=NC2C=CC(=CC1=2)OCC)=O

Computed Properties

• Exact Mass: 241.07400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: Not determined
• Melting Point: 223-225 °C (lit.)
• Solubility: DMF: soluble
• PSA: 52.33000
• LogP: 2.69150
• Solubility: Soluble in DMF

7-Ethoxyresorufin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：8-10
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines
• Other Chemical Reagents

Additional information on 7-Ethoxyresorufin

7-Ethoxyresorufin (CAS No. 5725-91-7): A Comprehensive Guide to Its Properties and Applications

7-Ethoxyresorufin (CAS No. 5725-91-7) is a highly specialized chemical compound widely used in biochemical and pharmaceutical research. This fluorescent substrate is particularly known for its role in studying cytochrome P450 enzyme activity, specifically the CYP1A1 and CYP1A2 isoforms. Researchers and scientists frequently utilize 7-ethoxyresorufin O-deethylase (EROD) assay to evaluate enzyme induction and inhibition, making it a critical tool in drug metabolism studies.

The compound's unique chemical structure allows it to act as a probe for oxidative stress and xenobiotic metabolism. With the increasing focus on precision medicine and personalized drug development, 7-ethoxyresorufin has gained significant attention in recent years. Its ability to provide real-time data on enzyme kinetics makes it invaluable for high-throughput screening in pharmaceutical labs.

One of the most searched questions related to 7-ethoxyresorufin is: "How does 7-ethoxyresorufin work in CYP1A1 assays?" The answer lies in its conversion to resorufin via O-deethylation, a reaction catalyzed by CYP1A1. This process generates a measurable fluorescent signal, enabling researchers to quantify enzyme activity accurately. The growing interest in environmental toxicology has also led to increased use of 7-ethoxyresorufin in assessing pollutant effects on aquatic organisms.

In the context of cancer research, 7-ethoxyresorufin plays a pivotal role in understanding drug-drug interactions and chemotherapy resistance. Recent studies have explored its potential in identifying novel biomarkers for tumor progression. Additionally, the rise of AI-driven drug discovery has further amplified the demand for reliable biochemical probes like 7-ethoxyresorufin.

The market trends for 7-ethoxyresorufin reflect its expanding applications. With the global life sciences industry projected to grow exponentially, suppliers are focusing on high-purity formulations to meet research needs. Storage and handling recommendations typically emphasize protection from light sensitivity and moisture to maintain stability.

For researchers wondering about "alternative substrates to 7-ethoxyresorufin," compounds like 7-methoxyresorufin and 7-benzyloxyresorufin are sometimes used, though with varying specificity. However, 7-ethoxyresorufin remains the gold standard for many CYP1A-related studies due to its well-characterized properties and consistent performance.

Emerging applications in neurodegenerative disease research are exploring how cytochrome P450 enzymes influence brain metabolism, with 7-ethoxyresorufin-based assays providing crucial insights. This aligns with current scientific priorities in understanding Alzheimer's and Parkinson's diseases at the molecular level.

Quality control measures for 7-ethoxyresorufin typically involve HPLC purity analysis and spectrophotometric verification. Researchers frequently search for "7-ethoxyresorufin solubility" information, with DMSO being the most common solvent for stock solutions. The compound's molecular weight of 241.22 g/mol and excitation/emission maxima (~530/585 nm) are critical parameters for experimental design.

As regulatory requirements for drug safety testing become more stringent worldwide, the importance of reliable tools like 7-ethoxyresorufin continues to grow. Its applications extend beyond human medicine to veterinary pharmacology and ecotoxicology, demonstrating remarkable versatility across scientific disciplines.

Future research directions may explore 7-ethoxyresorufin derivatives with enhanced spectral properties or modified specificity profiles. The compound's established role in molecular biology ensures its ongoing relevance as scientists unravel complex biological systems and develop next-generation therapeutics.